Cas no 2411248-48-9 (N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide)

• Product Name: N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide
• CAS No: 2411248-48-9
• MF: C₁₂H₉ClF₃NO
• MW: 275.65417265892
• CID: 6129595
• PubChem ID: 165754164
• Update Time: 2025-11-06

N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide
• Z2784235646
• N-{[4-chloro-3-(trifluoromethyl)phenyl]methyl}but-2-ynamide
• EN300-26575858
• 2411248-48-9

• Inchi： 1S/C12H9ClF3NO/c1-2-3-11(18)17-7-8-4-5-10(13)9(6-8)12(14,15)16/h4-6H,7H2,1H3,(H,17,18)
• InChI Key： GILJIGJXDVMMMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CNC(C#CC)=O

Computed Properties

• Exact Mass: 275.0324761g/mol
• Monoisotopic Mass: 275.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide

Professional Introduction to N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide (CAS No. 2411248-48-9)

N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2411248-48-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of both chloro and trifluoromethyl substituents in its aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide consists of a butynamide backbone linked to a phenyl ring substituted with a chloro group at the 4-position and a trifluoromethyl group at the 3-position. This specific arrangement imparts distinct electronic and steric properties, making the compound a versatile building block for the synthesis of more complex molecules. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide has emerged as a promising candidate in this endeavor. Its unique structural features make it an excellent candidate for further derivatization, allowing chemists to explore new chemical spaces for drug discovery. The compound's ability to participate in various organic reactions, such as nucleophilic substitution and condensation reactions, further underscores its utility in synthetic pharmaceutical chemistry.

One of the most compelling aspects of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide is its potential role in the development of small-molecule inhibitors targeting specific biological pathways. The chloro and trifluoromethyl groups can be strategically positioned to interact with biological targets, such as enzymes or receptors, thereby modulating their activity. This has led to investigations into its derivatives as potential candidates for treating various diseases, including cancer, inflammation, and neurological disorders.

The synthesis of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. Researchers have reported efficient synthetic routes that leverage readily available starting materials and established methodologies. These synthetic strategies not only demonstrate the feasibility of producing the compound on a laboratory scale but also provide insights into optimizing its yield and purity. Such advancements are crucial for facilitating further research and development efforts.

In addition to its pharmaceutical applications, N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the trifluoromethyl moiety can influence the electronic characteristics of materials derived from this compound, making it an attractive option for designing advanced functional materials.

The study of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide also contributes to our understanding of fundamental chemical principles. Its behavior in various reaction conditions provides valuable insights into the interplay between structure and reactivity. Such knowledge is essential for developing new synthetic methodologies and improving existing ones, thereby advancing the field of organic chemistry.

Ethical considerations are paramount when conducting research involving potentially complex organic compounds like N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide. Ensuring that all experiments are conducted with adherence to safety protocols and regulatory guidelines is crucial for protecting both researchers and the environment. Furthermore, promoting transparency in research practices helps build trust within the scientific community and ensures that advancements are made responsibly.

The future prospects for N-{4-chloro-3-(trifluoromethyl)phenylmethyl}but-2-ynamide are bright, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Collaborative efforts between academia and industry will be essential in translating laboratory findings into practical applications that benefit society. As our understanding of this compound grows, so too will its potential contributions to medicine, materials science, and beyond.